Cas no 14442-12-7 (3-Phenylisoxazole-5-carboxylic acid)

• Product Name: 3-Phenylisoxazole-5-carboxylic acid
• CAS No: 14442-12-7
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD01936010
• CID: 171316
• PubChem ID: 354334119
• Update Time: 2025-04-19

3-Phenylisoxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylisoxazole-5-carboxylic acid
• 3-PHENYL-5-ISOXAZOLE CARBOXYLIC ACID
• 5-Isoxazolecarboxylicacid, 3-phenyl-
• 3-phenyl-1,2-oxazole-5-carboxylic acid
• AKOS BC-1271
• AKOS B028629
• TIMTEC-BB SBB007338
• ART-CHEM-BB B028629
• 5-Carboxy-3-phenylisoxazole
• 3-PHENYL-ISOXAZOLE-5-CARBOXYLIC ACID
• 3-PHENYL-5-ISOXAZOLECARBOXYLIC ACID
• 3-Phenylisoxazole-5-carboxylicacid97%
• 5-isoxazolecarboxylic acid, 3-phenyl-
• 3-Phenylisoxazole-5-carboxylic acid 97%
• 3-Phenyl-5-isoxazolecarboxylicacid
• BAS 10157010
• phenylisoxazolecarboxylicacid
• 3-phenylisoxazole-5-carboxylic
• YGTFDJRCCBKLDM-UHFFFAOYSA-N
• HMS1696E11
• AL
• A808212
• SY007342
• VTW
• 3-Phenylisoxazole-5-carboxylic acid, 97%
• SCHEMBL212382
• 3-Phenylisoxazole-5-carboxylicacid
• EN300-36619
• CS-0085257
• 14442-12-7
• CHEMBL4089780
• AM807331
• MFCD01936010
• DTXSID00353245
• FT-0697684
• J-513055
• Z57140876
• AB10572
• 12L-318S
• P2390
• AKOS000303426
• DB-063539
• STK341646
• ALBB-009872

• MDL： MFCD01936010
• Inchi： 1S/C10H7NO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h1-6H,(H,12,13)
• InChI Key： YGTFDJRCCBKLDM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: 178-182 °C (lit.)
• Boiling Point: 200°C
• Flash Point: 216.7±25.4 °C
• PSA: 63.33000
• LogP: 2.03980
• Solubility: Not available
• Sensitiveness: Moisture & Light Sensitive
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-Phenylisoxazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H315+H319
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C